Cas no 893977-80-5 (N-cyclohexyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide)
N-cyclohexyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-cyclohexyl-2-[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide
- F1899-0849
- HMS2999C07
- 893977-80-5
- AKOS024618396
- SMR000807206
- N-cyclohexyl-2-((6-(2-methoxyphenyl)pyridazin-3-yl)thio)acetamide
- N-cyclohexyl-2-{[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide
- MLS001235944
- CHEMBL1469599
- N-cyclohexyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
-
- Inchi: 1S/C19H23N3O2S/c1-24-17-10-6-5-9-15(17)16-11-12-19(22-21-16)25-13-18(23)20-14-7-3-2-4-8-14/h5-6,9-12,14H,2-4,7-8,13H2,1H3,(H,20,23)
- InChI Key: JWDRBCDNEHZXIR-UHFFFAOYSA-N
- SMILES: C(NC1CCCCC1)(=O)CSC1=NN=C(C2=CC=CC=C2OC)C=C1
Computed Properties
- Exact Mass: 357.15109816g/mol
- Monoisotopic Mass: 357.15109816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 89.4Ų
N-cyclohexyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1899-0849-2μmol |
N-cyclohexyl-2-{[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide |
893977-80-5 | 90%+ | 2μl |
$85.5 | 2023-05-17 | |
| Life Chemicals | F1899-0849-5μmol |
N-cyclohexyl-2-{[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide |
893977-80-5 | 90%+ | 5μl |
$94.5 | 2023-05-17 | |
| Life Chemicals | F1899-0849-10μmol |
N-cyclohexyl-2-{[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide |
893977-80-5 | 90%+ | 10μl |
$103.5 | 2023-05-17 | |
| Life Chemicals | F1899-0849-1mg |
N-cyclohexyl-2-{[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide |
893977-80-5 | 90%+ | 1mg |
$81.0 | 2023-05-17 | |
| Life Chemicals | F1899-0849-2mg |
N-cyclohexyl-2-{[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide |
893977-80-5 | 90%+ | 2mg |
$88.5 | 2023-05-17 | |
| Life Chemicals | F1899-0849-3mg |
N-cyclohexyl-2-{[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide |
893977-80-5 | 90%+ | 3mg |
$94.5 | 2023-05-17 | |
| Life Chemicals | F1899-0849-4mg |
N-cyclohexyl-2-{[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide |
893977-80-5 | 90%+ | 4mg |
$99.0 | 2023-05-17 | |
| Life Chemicals | F1899-0849-5mg |
N-cyclohexyl-2-{[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide |
893977-80-5 | 90%+ | 5mg |
$103.5 | 2023-05-17 | |
| Life Chemicals | F1899-0849-10mg |
N-cyclohexyl-2-{[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide |
893977-80-5 | 90%+ | 10mg |
$118.5 | 2023-05-17 | |
| Life Chemicals | F1899-0849-15mg |
N-cyclohexyl-2-{[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide |
893977-80-5 | 90%+ | 15mg |
$133.5 | 2023-05-17 |
N-cyclohexyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on N-cyclohexyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
Introduction to N-cyclohexyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 893977-80-5)
N-cyclohexyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide, a compound with the CAS number 893977-80-5, is a sophisticated molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of derivatives that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of N-cyclohexyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide is characterized by its intricate arrangement of functional groups, which includes a cyclohexyl moiety, a pyridazine ring substituted with a sulfanyl group, and an acetamide moiety. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its biological interactions.
Recent advancements in the field of drug discovery have highlighted the importance of multi-target directed ligands, which are molecules capable of interacting with multiple biological targets simultaneously. N-cyclohexyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide fits well into this category, as its structural features suggest potential interactions with various enzymes and receptors involved in critical biological pathways.
One of the most compelling aspects of this compound is its potential role in modulating inflammatory responses. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The sulfanyl group in the pyridazine ring is particularly noteworthy, as it has been shown to exhibit anti-inflammatory properties in several preclinical studies. These findings have prompted researchers to explore the compound's efficacy in models of inflammation, with promising results.
Furthermore, the methoxyphenyl group in the structure of N-cyclohexyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide adds another layer of complexity and functionality. This group is known to influence the pharmacokinetic properties of molecules, including their solubility and metabolic stability. By incorporating this moiety, researchers aim to enhance the bioavailability and duration of action of the compound, thereby improving its therapeutic potential.
The cyclohexyl group, on the other hand, contributes to the compound's overall steric profile, which can affect its binding affinity to biological targets. The interaction between this bulky group and the target proteins can be fine-tuned through structural modifications, allowing for the development of highly specific ligands. This level of customization is crucial for achieving optimal pharmacological effects while minimizing off-target interactions.
In vitro studies have demonstrated that N-cyclohexyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide exhibits notable activity against several key enzymes involved in disease pathways. For instance, preliminary data suggest that it may inhibit the activity of cyclooxygenase (COX), an enzyme crucial for prostaglandin synthesis and inflammation. Additionally, the compound has shown promise in inhibiting kinases that play a role in cell signaling pathways associated with cancer and other diseases.
The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise required in medicinal chemistry. The process begins with the preparation of key intermediates, such as 6-(2-methoxyphenyl)pyridazine-3-thiol, which is then coupled with N-cyclohexylaniline under appropriate conditions. The resulting intermediate undergoes further functionalization to introduce the acetamide moiety, ultimately yielding N-cyclohexyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide.
The synthetic route not only demonstrates the versatility of modern organic chemistry techniques but also underscores the importance of optimizing reaction conditions for high yield and purity. Advances in synthetic methodologies have enabled researchers to access complex molecules like this one with increasing efficiency, paving the way for rapid discovery and development.
As research continues to uncover new therapeutic targets and mechanisms, compounds like N-cyclohexyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide are poised to play a significant role in addressing unmet medical needs. The combination of structural diversity and biological activity makes this molecule an attractive candidate for further investigation in both academic and industrial settings.
In conclusion, N-cyclohexyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 893977-80-5) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups and promising biological activities position it as a valuable asset in ongoing drug discovery efforts. As our understanding of disease mechanisms evolves, compounds such as this one will continue to inform new strategies for therapeutic intervention.
893977-80-5 (N-cyclohexyl-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)